Cas no 254889-32-2 (8-Hydroxy Nevirapine)

• Product Name: 8-Hydroxy Nevirapine
• CAS No: 254889-32-2
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• CID: 5730085
• PubChem ID: 10755325
• Update Time: 2025-11-06

8-Hydroxy Nevirapine Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy Nevirapine

• Inchi： 1S/C15H14N4O2/c1-8-4-5-16-14-12(8)18-15(21)11-6-10(20)7-17-13(11)19(14)9-2-3-9/h4-7,9,20H,2-3H2,1H3,(H,18,21)
• InChI Key： DZPVEPLRIKDBFC-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(=CN=C2N(C2=C(C(C)=CC=N2)N1)C1CC1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 8-Hydroxy Nevirapine

Introduction to 8-Hydroxy Nevirapine (CAS No: 254889-32-2)

8-Hydroxy Nevirapine, identified by the Chemical Abstracts Service Number (CAS No) 254889-32-2, is a significant derivative of the well-known antiretroviral drug Nevirapine. As a metabolite and analog, it has garnered attention in pharmaceutical research due to its potential pharmacological properties. This compound represents a critical area of study in medicinal chemistry, particularly in the development of novel therapeutic agents for infectious diseases.

The synthesis and characterization of 8-Hydroxy Nevirapine have been subjects of extensive investigation, with researchers exploring its structural modifications and biological activities. The hydroxyl group introduced into the molecular structure of Nevirapine at the 8-position introduces unique chemical and pharmacological characteristics, making it a valuable candidate for further exploration in drug discovery.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising drug candidates like 8-Hydroxy Nevirapine. These methodologies have enabled scientists to predict and validate the biological efficacy of such compounds with greater precision. Studies have indicated that 8-Hydroxy Nevirapine may exhibit properties that are distinct from its parent compound, offering new avenues for therapeutic intervention.

The pharmacokinetic profile of 8-Hydroxy Nevirapine is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its clinical application. Preliminary data suggest that 8-Hydroxy Nevirapine may exhibit improved bioavailability or altered metabolic pathways compared to Nevirapine, which could influence its dosing regimen and potential side effects.

One of the most compelling aspects of studying 8-Hydroxy Nevirapine is its potential in combating drug resistance. Antiretroviral resistance remains a significant challenge in the management of HIV/AIDS, prompting the need for innovative strategies. By exploring derivatives like 8-Hydroxy Nevirapine, researchers aim to identify compounds that can overcome existing resistance mechanisms or provide alternative therapeutic options.

The role of 8-Hydroxy Nevirapine in immunomodulation has also been explored. Beyond its antiviral properties, this compound may influence immune responses, offering dual benefits in treating infectious diseases. Such immunomodulatory effects could be particularly relevant in chronic viral infections where maintaining immune function is critical.

Furthermore, the environmental stability and degradation pathways of 8-Hydroxy Nevirapine are important considerations for its formulation and application. Ensuring that the compound remains stable under various storage conditions while minimizing environmental impact are key factors in sustainable pharmaceutical development. Research into green chemistry principles may offer insights into optimizing the synthesis and handling of 8-Hydroxy Nevirapine.

The regulatory landscape for novel compounds like 8-Hydroxy Nevirapine is complex but essential for ensuring patient safety and efficacy. Compliance with Good Manufacturing Practices (GMP) and rigorous clinical trials are prerequisites for any new therapeutic agent entering the market. Collaborative efforts between academia, industry, and regulatory bodies are necessary to accelerate the development process while maintaining high standards.

In conclusion, 8-Hydroxy Nevirapine (CAS No: 254889-32-2) represents a promising area of research with significant implications for antiviral therapy. Its unique structural features, potential pharmacological properties, and applications in overcoming drug resistance make it a valuable compound for further investigation. As scientific understanding continues to evolve, so too will our ability to harness the therapeutic potential of derivatives like 8-Hydroxy Nevirapine, contributing to advancements in global health.